Cas no 62136-27-0 (1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-)

1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- structure
62136-27-0 structure
Product Name:1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-
CAS No:62136-27-0
Molecular Formula:C13H12N2O
Molecular Weight:212.24718
CID:456819
PubChem ID:12326403

1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- Properties

Names and Identifiers

    • 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-
    • 1-methyl-6-phenyl-3H-pyrrolo[1,2-a]imidazol-2-one
    • 1-Methyl-6-phenyl-1H-pyrrolo[1,2-a]imidazol-2(3H)-one
    • DTXSID50489644
    • 62136-27-0
    • InChIKey: XPOCUPXEUSROMK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H12N2O/c1-14-12-7-11(8-15(12)9-13(14)16)10-5-3-2-4-6-10/h2-8H,9H2,1H3
    • SMILES: CN1C(=O)CN2C1=CC(=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 212.09506
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 212.094963011g/mol
  • Heavy Atom Count: 16
  • Complexity: 286
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 25.2Ų

Experimental Properties

  • PSA: 25.24

1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- Related Literature

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